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Introduction

Tetrazene, chemically known as 1-(5-tetrazolyl)-4-guanyltetrazene hydrate, is a primary
explosive that has played a significant, albeit specialized, role in the history of energetic
materials. While not powerful enough to be used as a standalone initiator, its high sensitivity to
impact, friction, and heat has made it an indispensable sensitizer in priming compositions for
over a century. This technical guide provides a comprehensive overview of the historical
development of tetrazene, from its initial synthesis to its use in modern ordnance, with a focus
on its chemical properties, synthesis methodologies, and performance characteristics.

Historical Overview

The discovery of tetrazene is credited to German chemists K. A. Hofmann and Rudolf Roth in
1910.[1] Their work, published in "Berichte der Deutschen Chemischen Gesellschaft," detailed
the synthesis of this novel, highly nitrogenous compound.[1] However, the correct molecular
structure of tetrazene was not fully elucidated until 1971 by J. R. C. Duke through X-ray
crystallography.
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The primary application of tetrazene emerged in the 1920s in Germany, where it was

incorporated into primer compositions.[2] Its adoption was driven by the need for non-corrosive

and less toxic alternatives to the mercury fulminate-based primers of the era. In the United

States, tetrazene saw widespread use starting in 1948 with the development of primer

compositions like FA956, which also contained lead styphnate.[2] It continues to be a critical

component in many military and civilian primer formulations, such as the NOL-130 mixture.[3]

[4]

Physicochemical and Explosive Properties

Tetrazene is a colorless or pale yellow crystalline solid.[5] Its key properties are summarized in

the table below.

Property

Value

Source(s)

Chemical Formula

C2HeN10-H20

[6]

Molar Mass

188.15 g/mol

[6]

Density

~1.7 g/cm?3

[6]

Decomposition Temperature

Starts to decompose around
118.6 °C, with a peak at 126.3
°C

[6]

Detonation Velocity

~4,000 m/s

[6]

Impact Sensitivity

Slightly more sensitive than

mercury fulminate.

[6]

Friction Sensitivity

High; 100% probability of
ignition at 27N of frictional

force.

[6]

One of the defining characteristics of tetrazene is its high sensitivity to external stimuli, which

makes it an excellent sensitizer. However, this sensitivity also comes with drawbacks, including

relatively low thermal and hydrolytic stability.[7] Studies on its thermal decomposition have

shown that at elevated temperatures (e.g., 90°C), it decomposes to form 5-aminotetrazole and

other products.[38][9]
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Historical Synthesis Protocols

The synthesis of tetrazene has remained fundamentally unchanged since its discovery, relying
on the diazotization of an aminoguanidine salt.

Original Synthesis by Hofmann and Roth (1910)

The foundational method developed by Hofmann and Roth involved the reaction of
aminoguanidine nitrate with sodium nitrite in an aqueous solution. Their original paper
describes the formation of a colorless, well-crystallized product.[1]

Experimental Protocol (Reconstructed from historical sources): A solution of aminoguanidine
nitrate is prepared in water. To this, a solution of sodium nitrite is added. The reaction is
typically carried out in a neutral to slightly acidic medium, often with the addition of acetic acid
to control the pH. The tetrazene product precipitates from the solution and is then filtered,
washed, and dried.

Modern Synthesis Variations

While the core chemistry remains the same, modern production methods have been optimized
for yield, purity, and safety. Variations include the use of different aminoguanidine salts, such as
aminoguanidine bicarbonate or sulfate, and precise control of reaction parameters like
temperature and pH.[10][11]

Typical Modern Laboratory Synthesis:

Dissolve aminoguanidine bicarbonate in water and glacial acetic acid with gentle warming to
form a solution.[12]

o Cool the solution to approximately 30°C.[13]

e Add solid sodium nitrite to the solution and swirl to dissolve.[12][13]

¢ Allow the mixture to stand at room temperature for several hours (e.g., 22-24 hours) for the
tetrazene to precipitate.[12]

e The resulting solid is collected by filtration, washed thoroughly with water, and dried at room
temperature.[12]
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Visualizing the Historical and Chemical Context

To better illustrate the key relationships and processes in the development of tetrazene, the
following diagrams are provided.

Key Milestones

Discovery by
Hofmann & Roth

Click to download full resolution via product page

Caption: A timeline of major milestones in the history of tetrazene.
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Starting Materials
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(e.g., Nitrate, Bicarbonate) (e.g., Acetic Acid) (NaNO2)
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Tetrazene
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Caption: A generalized workflow for the synthesis of tetrazene.
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Caption: A simplified representation of the thermal decomposition of tetrazene.
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Conclusion

Tetrazene holds a unique place in the field of energetic materials. Its historical development
reflects the ongoing quest for safer and more reliable initiating systems. While newer, more
stable sensitizers are the subject of current research, the longevity of tetrazene in primer
compositions is a testament to its effectiveness. A thorough understanding of its history,
chemistry, and properties remains crucial for researchers in ordnance, as well as for those in
other fields who may encounter this or related high-nitrogen compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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